Cas no 2229501-94-2 (1-(6-chloropyridin-2-yl)-2-fluoroethan-1-ol)

• Product Name: 1-(6-chloropyridin-2-yl)-2-fluoroethan-1-ol
• CAS No: 2229501-94-2
• MF: C₇H₇ClFNO
• MW: 175.587984323502
• CID: 5867659
• PubChem ID: 165885384
• Update Time: 2025-07-21

1-(6-chloropyridin-2-yl)-2-fluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(6-chloropyridin-2-yl)-2-fluoroethan-1-ol
• 2229501-94-2
• EN300-1996231

• Inchi： 1S/C7H7ClFNO/c8-7-3-1-2-5(10-7)6(11)4-9/h1-3,6,11H,4H2
• InChI Key： JTGTUFJGVKPJJL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(CF)O)=N1

Computed Properties

• Exact Mass: 175.0200197g/mol
• Monoisotopic Mass: 175.0200197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(6-chloropyridin-2-yl)-2-fluoroethan-1-ol

Research Brief on 1-(6-chloropyridin-2-yl)-2-fluoroethan-1-ol (CAS: 2229501-94-2) in Chemical Biology and Pharmaceutical Applications

1-(6-chloropyridin-2-yl)-2-fluoroethan-1-ol (CAS: 2229501-94-2) is a fluorinated pyridine derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug discovery and development. This compound, characterized by its chloropyridine core and fluoroethanol side chain, exhibits unique physicochemical properties that make it suitable for various applications, including the synthesis of bioactive molecules and agrochemicals. Recent studies have explored its utility in medicinal chemistry, particularly in the design of novel enzyme inhibitors and receptor modulators.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic pathways and reactivity of 1-(6-chloropyridin-2-yl)-2-fluoroethan-1-ol, highlighting its role as a key intermediate in the preparation of fluorinated analogs of known pharmaceuticals. The researchers demonstrated that the fluorine atom's electronegativity and the chloropyridine moiety's aromaticity contribute to the compound's ability to participate in nucleophilic substitution reactions, enabling the efficient synthesis of diverse derivatives. This work underscores the compound's potential in expanding the chemical space of fluorinated drug candidates.

In the agrochemical sector, 1-(6-chloropyridin-2-yl)-2-fluoroethan-1-ol has been explored as a precursor for novel insecticides. A 2024 report in Pest Management Science detailed its incorporation into neonicotinoid-like structures, which exhibited enhanced binding affinity to insect nicotinic acetylcholine receptors. The fluorinated side chain was found to improve the compounds' metabolic stability and target selectivity, reducing off-target effects in non-insect species. These findings suggest promising applications in developing next-generation pest control agents with improved safety profiles.

Recent advances in analytical techniques have also facilitated the characterization of 1-(6-chloropyridin-2-yl)-2-fluoroethan-1-ol and its derivatives. Nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) studies have provided detailed insights into its structural features and purity, which are critical for its use in pharmaceutical synthesis. Additionally, computational modeling has been employed to predict its reactivity and interactions with biological targets, further supporting its utility in rational drug design.

In conclusion, 1-(6-chloropyridin-2-yl)-2-fluoroethan-1-ol (CAS: 2229501-94-2) represents a valuable building block in both pharmaceutical and agrochemical research. Its unique structural features and reactivity profile enable the development of novel compounds with potential therapeutic and agricultural applications. Ongoing research continues to explore its full potential, with particular focus on optimizing synthetic routes and expanding its derivatization possibilities. Future studies are expected to further elucidate its role in addressing current challenges in drug discovery and sustainable agriculture.